Cas no 287411-99-8 (Ciguatoxin 3C (Pacific); 49,52-Deepoxy, 49-methoxy, 52-hydroxy)
287411-99-8 structure
Product Name:Ciguatoxin 3C (Pacific); 49,52-Deepoxy, 49-methoxy, 52-hydroxy
CAS No:287411-99-8
MF:C58H86O17
MW:1055.2932600975
CID:6666756
Update Time:2024-03-02
Ciguatoxin 3C (Pacific); 49,52-Deepoxy, 49-methoxy, 52-hydroxy Chemical and Physical Properties
Names and Identifiers
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- Ciguatoxin 3C (Pacific); 49,52-Deepoxy, 49-methoxy, 52-hydroxy
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- Inchi： 1S/C58H86O17/c1-29-23-40-42(26-46-52(72-40)31(3)50(61)56-53(73-46)30(2)32(4)58(63-6,75-56)20-12-21-59)69-44-28-49-57(5,74-45(44)24-29)48(60)27-43-36(70-49)14-8-7-13-33-34(67-43)16-11-17-35-37(65-33)18-19-38-41(66-35)25-47-55(71-38)51(62)54-39(68-47)15-9-10-22-64-54/h7-11,16,18-19,29-56,59-62H,12-15,17,20-28H2,1-6H3
- InChI Key： PNCQUZNCLDPENR-UHFFFAOYSA-N
- SMILES： COC1(C(C)C(C)C2OC3C(C(C(C2O1)O)C)OC1C(OC2C(CC(C1)C)OC1(C(OC4C(CC1O)OC1C(OC5C(CC=C1)OC1C(OC6C(O)C7C(CC=CCO7)OC6C1)C=C5)CC=CC4)C2)C)C3)CCCO
Ciguatoxin 3C (Pacific); 49,52-Deepoxy, 49-methoxy, 52-hydroxy Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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